Cas no 50778-59-1 (Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)-)
50778-59-1 structure
Product Name:Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)-
CAS No:50778-59-1
MF:C11H7ClF6O3
MW:336.614903688431
CID:364083
PubChem ID:11427683
Update Time:2025-04-19
Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)-
- 2,5-bis(2,2,2-trifluoroethoxy)benzoyl chloride
- 2,5-di-(2,2,2-trifluoroethoxy)benzoyl chloride
- DTXSID90465604
- 2,5-bis(2,2,2trifluoroethoxy)benzoic acid chloride
- 50778-59-1
- 2,5-bis(2,2,2-trifluoroethoxy)benzoic acid chloride
- SCHEMBL3480459
-
- Inchi: 1S/C11H7ClF6O3/c12-9(19)7-3-6(20-4-10(13,14)15)1-2-8(7)21-5-11(16,17)18/h1-3H,4-5H2
- InChI Key: UJJXIVQSEUDBLJ-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C=CC=1OCC(F)(F)F)OCC(F)(F)F)=O
Computed Properties
- Exact Mass: 335.99881
- Monoisotopic Mass: 335.9987907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)- Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
50778-59-1 (Benzoyl chloride, 2,5-bis(2,2,2-trifluoroethoxy)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent